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Compound Focus: 2-Bromo-1-octene

CAS No.: 13249-60-0

Cat. No.: S763700

Get Quote

The table below compares the available information for the two isomers.

Property 2-Bromo-1-octene 8-Bromo-1-octene

CAS Number 13249-60-0 [1] [2] 2695-48-9 [3] [4]

Molecular
Formula

C₈H₁₅Br [1] [2] [5] C₈H₁₅Br [3] [4]

Molecular Weight 191.11 g/mol [1] [5] 191.11 g/mol [3] [4]

Purity Available 95%, 97% [1] [5] 97% [3] [4]

Physical Form Information not

available in search
results

Liquid [3] [4]

Density 1.133 - 1.134 g/cm³
(estimate) [2] [5]

1.139 g/mL at 25°C [3] [4]

Refractive Index 1.407 - 1.462
(estimate) [2] [5]

n20/D 1.467 [3]

Boiling Point 183.8 - 183.9°C
(estimate) [2] [5]

92°C at 24 mmHg [4]

Documented
Applications

Preparation product:
2,4-Octadiene [5]

Polymerizable ligand for quantum dot-labelled polymer
beads; Grignard reagent for natural product synthesis
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Property 2-Bromo-1-octene 8-Bromo-1-octene

[3] [4]

Protocol for 8-Bromo-1-octene in Polymer Bead
Synthesis

While direct applications for 2-Bromo-1-octene are not found, the following protocol is adapted from

documented uses of its isomer, 8-Bromo-1-octene, which can serve as a reference for potential applications

[3] [4].

Application Note

Title: Synthesis of Quantum Dot-Labelled Polymer Beads Using 8-Bromo-1-octene as a Polymerizable

Ligand Precursor Objective: To incorporate functionalized quantum dots into polymer beads via co-

polymerization with a ligand derived from 8-Bromo-1-octene, enhancing optical properties for bio-imaging

or tracking.

Materials

Primary Material: 8-Bromo-1-octene (97%) [3] [4]

Monomer: Styrene, Divinylbenzene (as cross-linker)
Initiator: Azobisisobutyronitrile (AIBN)

Solvent: Toluene
Quantum Dots: CdSe/ZnS core-shell, or similar

Other Reagents: Magnesium (Mg) turnings, Tetrahydrofuran (THF, anhydrous)

Experimental Procedure

Step 1: Synthesis of the Grignard Reagent from 8-Bromo-1-octene

Setup: Assemble a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon).
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Reaction: Add magnesium turnings (1.2 equiv) to the flask. Introduce anhydrous THF and cool the

mixture to 0°C.
Addition: Slowly add a solution of 8-Bromo-1-octene (1.0 equiv) in anhydrous THF dropwise to the

stirred magnesium suspension.
Monitoring: Allow the reaction to warm to room temperature and stir until the reaction initiation is

complete (typically indicated by cloudiness and reflux). Then, heat the mixture to 40-50°C and stir for
2 hours until most of the magnesium is consumed.

Completion: The resulting solution is the 7-octenylmagnesium bromide Grignard reagent, which
should be used immediately in the next step.

Step 2: Functionalization of Quantum Dots (QDs)

Ligand Exchange: In a separate flask, disperse the quantum dots in a suitable solvent (e.g.,

hexane).
Reaction: Add the freshly prepared 7-octenylmagnesium bromide Grignard reagent dropwise to the

QD dispersion. The goal is for the Grignard reagent to react with the native ligands on the QD
surface, introducing the polymerizable terminal alkene group.

Purification: Stir the mixture for 12-24 hours at room temperature. Precipitate the functionalized QDs
by adding a polar solvent (e.g., methanol), isolate them via centrifugation, and re-disperse in a small

volume of toluene.

Step 3: Polymerization Synthesis of QD-Labelled Beads

Mixture Preparation: In a vial, combine the following in toluene:

Functionalized QDs (from Step 2)
Styrene monomer

Divinylbenzene (cross-linker)
AIBN (initiator)

Polymerization: Purge the mixture with an inert gas for 10 minutes to remove oxygen. Seal the vial
and place it in a heated water bath or oil bath at 70°C for 12-24 hours.

Work-up: After polymerization, collect the polymer beads by filtration. Wash thoroughly with toluene
and methanol to remove any unreacted monomers and unencapsulated QDs.

The following workflow diagram illustrates the key synthesis steps.
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Start Synthesis

Step 1: Synthesize Grignard Reagent
(8-Bromo-1-octene + Mg)

Inert Atmosphere

Step 2: Functionalize Quantum Dots
(Ligand Exchange Reaction)

7-Octenylmagnesium Bromide

Step 3: Polymerization
(Styrene, Divinylbenzene, AIBN)

QD with Polymerizable Ligand

Obtain QD-Labelled
Polymer Beads

Click to download full resolution via product page

Characterization and Analysis

NMR Spectroscopy: Confirm the structure of intermediates and the final polymer.
Size Exclusion Chromatography (SEC): Determine the molecular weight and distribution of the

polymer [6].
Spectroscopy: Use UV-Vis and fluorescence spectroscopy to verify the incorporation and optical

properties of the QDs.
Microscopy: Analyze the morphology and dispersion of the QDs within the polymer beads using

techniques like TEM or SEM.

Safety and Handling Information
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The following table summarizes key safety information for 8-Bromo-1-octene, which should be strictly

adhered to in a laboratory setting [3] [4].

Aspect Specification

Hazard Statements Causes skin irritation, causes serious eye irritation, may cause respiratory

irritation, combustible liquid [4].

Precautionary
Measures

Wear eyeshields and gloves. Use in a well-ventilated area. Use explosion-proof

equipment. Avoid contact with oxidizing agents [3] [4].

Storage Conditions Store in a cool, dry place in a tightly closed container. Classified as a

combustible liquid [3] [4].

Flash Point 78 °C (172.4 °F) - closed cup [3].

Research Implications and Conclusion

The absence of specific polymer applications for 2-Bromo-1-octene suggests it may be a specialty chemical

used in early-stage research or for specific, narrow synthetic pathways. Its documented preparation product,

2,4-Octadiene, indicates its potential use in synthesizing conjugated dienes, which are important monomers

in polymer chemistry [5].

For researchers, the well-documented utility of 8-Bromo-1-octene provides a strong conceptual framework.

The terminal alkene and bromine functionality make it highly valuable for:

Introduction of Polymerizable Groups: As a precursor for Grignard reactions to create ligands or
co-monomers [3].

Chain Extension: Serving as a building block to incorporate an 8-carbon chain with a terminal alkene
into larger, more complex molecules, including pharmaceutical compounds [4].

Synthesis of Functional Polymers: Creating polymers with specific side chains or end-groups for
advanced materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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